Cas no 51847-92-8 (Licoricone)

• Product Name: Licoricone
• CAS No: 51847-92-8
• MF: C₂₂H₂₂O₆
• MW: 382.406486988068
• CID: 1080845
• PubChem ID: 5319013
• Update Time: 2025-05-25

Licoricone Chemical and Physical Properties

Names and Identifiers

• Licoricone
• 7-hydroxy-3-[6-hydroxy-2,4-dimethoxy-3-(3-methylbut-2-enyl)phenyl]chromen-4-one
• [ "" ]
• CHEBI:69094
• DTXSID20966174
• HY-N3386
• 7-Hydroxy-3-[6-hydroxy-2,4-dimethoxy-3-(3-methyl-but-2-enyl)-phenyl]-1-benzopyran-4-one
• 51847-92-8
• BCA84792
• 4H-1-Benzopyran-4-one, 7-hydroxy-3-(6-hydroxy-2,4-dimethoxy-3-(3-methyl-2-butenyl)phenyl)-
• 7-hydroxy-3-[6-hydroxy-2,4-dimethoxy-3-(3-methylbut-2-en-1-yl)phenyl]-4H-chromen-4-one
• CHEMBL4067137
• LMPK12050069
• T8X3270QWW
• CS-0024066
• 7-hydroxy-3-(6-hydroxy-2,4-dimethoxy-3-(3-methylbut-2-en-1-yl)phenyl)-4H-chromen-4-one
• 7-Hydroxy-3-[6-hydroxy-2,4-dimethoxy-3-(3-methylbut-2-en-1-yl)phenyl]-4H-1-benzopyran-4-one
• UNII-T8X3270QWW
• 4H-1-BENZOPYRAN-4-ONE, 7-HYDROXY-3-(6-HYDROXY-2,4-DIMETHOXY-3-(3-METHYL-2-BUTEN-1-YL)PHENYL)-
• Q27137435
• AKOS032949107
• 2',7-Dihydroxy-4',6'-dimethoxy-3'-prenylisoflavone
• MS-26264
• C17765
• DB-296768
• 7-Hydroxy-3-[6-hydroxy-2,4-dimethoxy-3-(3-methyl-2-butenyl)phenyl ]-4h-1-benzopyran-4-one
• 7-Hydroxy-3-[6-hydroxy-2,4-dimethoxy-3-(3-methyl-2-butenyl)phenyl]-4H-1-benzopyran-4-one
• G14025

• Inchi： 1S/C22H22O6/c1-12(2)5-7-15-18(26-3)10-17(24)20(22(15)27-4)16-11-28-19-9-13(23)6-8-14(19)21(16)25/h5-6,8-11,23-24H,7H2,1-4H3
• InChI Key： GGWMNTNDTRKETA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1C/C=C(\C)/C)OC)O)C1=COC2C=C(C=CC=2C1=O)O

Computed Properties

• Exact Mass: 382.14200
• Monoisotopic Mass: 382.141638
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2
• XLogP3: 4.3

Experimental Properties

• Color/Form: Powder
• Density: 1.275±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 250-251 ºC
• Boiling Point: 605.6±55.0 °C at 760 mmHg
• Flash Point: 212.9±25.0 °C
• Refractive Index: 1.615
• Solubility: Insuluble (1.7E-3 g/L) (25 ºC),
• PSA: 89.13000
• LogP: 4.39710
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Licoricone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylisoflavones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Licoricone

Recent Advances in Licoricone (51847-92-8) Research: A Comprehensive Review

Licoricone (CAS: 51847-92-8), a bioactive compound derived from Glycyrrhiza species, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique isoflavonoid structure, exhibits a wide range of pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties. The growing body of research on Licoricone underscores its potential as a therapeutic agent for various diseases, making it a focal point for drug development and biomedical studies.

Recent studies have elucidated the molecular mechanisms underlying Licoricone's biological effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that Licoricone inhibits the NF-κB signaling pathway, thereby reducing inflammation in murine models of colitis. Another study, published in Cancer Research, highlighted its role in inducing apoptosis in breast cancer cells through the activation of the p53 pathway. These findings provide a robust scientific foundation for further exploration of Licoricone's therapeutic applications.

In addition to its pharmacological properties, Licoricone has also been investigated for its potential in drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews reported the development of Licoricone-loaded nanoparticles, which significantly enhanced the compound's bioavailability and targeted delivery to tumor sites. This innovative approach addresses one of the key challenges in Licoricone-based therapies—its poor solubility and rapid metabolism—thereby improving its clinical applicability.

Despite these promising advancements, several challenges remain. The pharmacokinetics and long-term safety profile of Licoricone require further investigation, particularly in human clinical trials. Additionally, the synthesis and large-scale production of Licoricone present technical hurdles that need to be overcome to facilitate its commercialization. Collaborative efforts between academia and industry will be crucial in addressing these challenges and translating Licoricone's potential into tangible therapeutic solutions.

In conclusion, Licoricone (51847-92-8) represents a promising candidate for drug development, with its multifaceted biological activities and potential for innovative delivery systems. Continued research and investment in this area are essential to unlock its full therapeutic potential and address the unmet medical needs in various disease areas.